Cas no 110207-96-0 ((3-Propylphenyl)methanamine)

(3-Propylphenyl)methanamine structure
(3-Propylphenyl)methanamine structure
Product Name:(3-Propylphenyl)methanamine
CAS No:110207-96-0
MF:C10H15N
MW:149.232802629471
CID:1088782
PubChem ID:55288612
Update Time:2025-04-20

(3-Propylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-Propylphenyl)methanamine
    • AKOS006359925
    • OTDRPJWJVGPZHT-UHFFFAOYSA-N
    • EN300-1117640
    • 1-(3-propylphenyl)methanamine
    • DB-112684
    • Benzenemethanamine, 3-propyl-
    • DTXSID50717535
    • SCHEMBL921482
    • 110207-96-0
    • 3-propylbenzylamine
    • Inchi: 1S/C10H15N/c1-2-4-9-5-3-6-10(7-9)8-11/h3,5-7H,2,4,8,11H2,1H3
    • InChI Key: OTDRPJWJVGPZHT-UHFFFAOYSA-N
    • SMILES: NCC1=CC=CC(=C1)CCC

Computed Properties

  • Exact Mass: 149.12055
  • Monoisotopic Mass: 149.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

(3-Propylphenyl)methanamine Pricemore >>

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